Cas no 1396791-67-5 (1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea
• CAS No: 1396791-67-5
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 6394347
• PubChem ID: 71782649
• Update Time: 2025-05-21

1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-(furan-2-yl)-2-hydroxypropyl]urea
• VU0526006-1
• 1396791-67-5
• AKOS024525120
• 1-(3,4-dimethoxybenzyl)-3-(2-(furan-2-yl)-2-hydroxypropyl)urea
• F5857-9674

• Inchi： 1S/C17H22N2O5/c1-17(21,15-5-4-8-24-15)11-19-16(20)18-10-12-6-7-13(22-2)14(9-12)23-3/h4-9,21H,10-11H2,1-3H3,(H2,18,19,20)
• InChI Key： NLQREXXOLDZNQZ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C(OC)=C1)C(NCC(C1=CC=CO1)(O)C)=O

Computed Properties

• Exact Mass: 334.15287181g/mol
• Monoisotopic Mass: 334.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93Ų

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea (CAS No. 1396791-67-5)

The compound 1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea (CAS No. 1396791-67-5) is a chemically synthesized urea derivative with a unique structural framework. Its molecular structure incorporates a furan-2-yl moiety and a 3,4-dimethoxyphenyl group, which are of significant interest in medicinal chemistry and material science. This compound has garnered attention due to its potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its bioactivity, including its potential as an anti-inflammatory or neuroprotective agent, aligning with current trends in drug discovery.

In recent years, the demand for urea derivatives has surged, driven by their versatility in organic synthesis and drug design. The presence of the hydroxypropyl and furan groups in this compound suggests possible interactions with biological targets, making it a subject of interest for computational chemistry and molecular docking studies. With the rise of AI-driven drug discovery, compounds like 1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea are being screened for their binding affinities to proteins involved in chronic diseases, a hot topic in biomedical research.

The synthesis of CAS No. 1396791-67-5 involves multi-step organic reactions, often starting from commercially available precursors such as 3,4-dimethoxybenzaldehyde and furan-2-carboxylic acid. Its purity and stability are critical for research applications, prompting advancements in analytical techniques like HPLC and NMR for characterization. As sustainability becomes a priority in chemical manufacturing, greener synthesis methods for such compounds are also being investigated, addressing the growing interest in eco-friendly chemistry.

From a commercial perspective, 1-(3,4-dimethoxyphenyl)methyl-3-2-(furan-2-yl)-2-hydroxypropylurea is primarily supplied by specialty chemical vendors catering to pharmaceutical and academic laboratories. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance, which are frequently searched topics among procurement professionals. Additionally, the compound's shelf life and storage conditions are often queried in scientific forums, highlighting the need for detailed technical documentation.

In conclusion, CAS No. 1396791-67-5 represents a promising scaffold for further scientific exploration. Its structural features align with contemporary research trends, including targeted drug delivery and sustainable chemistry. As the scientific community continues to uncover its potential, this compound may play a pivotal role in addressing unmet medical needs and advancing synthetic methodologies.